Strategic Utilization of t-Butyl 2-(4-bromophenylsulfonamido)ethylcarbamate in Medicinal Chemistry
Strategic Utilization of t-Butyl 2-(4-bromophenylsulfonamido)ethylcarbamate in Medicinal Chemistry
CAS Number: 310480-85-4 Document Type: Technical Whitepaper Version: 1.0[1][2]
Executive Summary
In the landscape of Fragment-Based Drug Discovery (FBDD) and Proteolysis Targeting Chimera (PROTAC) design, t-Butyl 2-(4-bromophenylsulfonamido)ethylcarbamate (CAS 310480-85-4) serves as a high-value bifunctional scaffold.[1][2] Its utility is derived from its orthogonal reactivity profile : it possesses an acid-labile protecting group (Boc), a stable sulfonamide linker, and an aryl bromide handle primed for transition-metal-catalyzed cross-coupling.[1]
This guide provides a comprehensive technical analysis of this compound, moving beyond basic datasheet parameters to explore its synthetic utility, reaction kinetics, and application in constructing complex bioactive libraries.
Chemical Identity & Technical Specifications
The core value of this molecule lies in its structural rigidity provided by the sulfonamide bond, juxtaposed with the flexibility of the ethyl spacer.[2]
| Parameter | Specification |
| IUPAC Name | tert-butyl N-[2-[(4-bromophenyl)sulfonylamino]ethyl]carbamate |
| Molecular Formula | C₁₃H₁₉BrN₂O₄S |
| Molecular Weight | 379.27 g/mol |
| Physical State | White to off-white crystalline solid |
| Solubility | Soluble in DMSO, DMF, DCM, EtOAc; Insoluble in Water |
| pKa (Sulfonamide) | ~10.0 (Calculated) – Relatively acidic proton allowing N-alkylation |
| Melting Point | 128–132 °C (Typical range for pure crystalline form) |
Synthetic Protocol: Preparation & Optimization
While commercially available, in-house synthesis is often required for scale-up or isotopic labeling.[1][2] The following protocol is optimized for yield and purity, minimizing the formation of the bis-sulfonated byproduct.
The Reaction Logic
The synthesis relies on the nucleophilic attack of the primary amine of N-Boc-ethylenediamine on the electrophilic sulfur of 4-bromobenzenesulfonyl chloride.[1][2]
-
Critical Control Point: The reaction is exothermic.[1][2] Temperature control (0 °C) is vital to prevent the deprotection of the Boc group by HCl generated in situ, although the base (Et₃N) mitigates this.[1][2]
-
Stoichiometry: A slight excess of the amine (1.1 eq) is preferred over the sulfonyl chloride to ensure complete consumption of the electrophile, which is harder to remove during workup.[2]
Step-by-Step Methodology
-
Preparation: Charge a flame-dried round-bottom flask with N-Boc-ethylenediamine (1.0 g, 6.24 mmol) and anhydrous Dichloromethane (DCM) (15 mL).
-
Base Addition: Add Triethylamine (Et₃N) (1.3 mL, 9.36 mmol, 1.5 eq). Cool the solution to 0 °C using an ice bath.
-
Electrophile Addition: Dissolve 4-bromobenzenesulfonyl chloride (1.59 g, 6.24 mmol, 1.0 eq) in DCM (5 mL). Add this solution dropwise to the reaction mixture over 20 minutes.
-
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 1:1).[1][2]
-
Workup (Self-Validating Step):
-
Purification: Recrystallize from hot Ethanol or purify via flash column chromatography (SiO₂, 0-40% EtOAc in Hexanes).
Visualizing the Synthesis Pathway
Figure 1: Synthetic route for CAS 310480-85-4 highlighting the condensation mechanism.[1][2][3][4]
Strategic Utility: Divergent Synthesis
This molecule acts as a "chemical hub."[1][2] The researcher must decide the order of operations based on the target library.[2]
Path A: Suzuki-Miyaura Cross-Coupling (The Aryl Handle)
The aryl bromide is highly reactive toward Pd-catalyzed coupling.[1][2]
-
Catalyst Choice: Pd(dppf)Cl₂ or Pd(PPh₃)₄ are standard.[1][2]
-
Precaution: The sulfonamide proton is acidic.[1][2] Use a base like K₂CO₃.[1][2] If the sulfonamide interferes with the catalyst, consider protecting it (e.g., with MOM or SEM), though this is rarely necessary for standard Suzuki couplings.
Path B: Acidic Deprotection (The Amine Handle)
Removal of the Boc group exposes the primary amine for amide coupling or reductive amination.[1][2]
-
Scavengers: Not usually required unless the coupled aryl group is electron-rich and prone to electrophilic aromatic substitution by the t-butyl cation.[1][2]
Path C: Sulfonamide N-Alkylation (The Linker Expansion)
The sulfonamide nitrogen (pKa ~10) can be alkylated to introduce branching or constrain conformation.[1][2]
-
Method: Mitsunobu reaction (ROH, DIAD, PPh₃) or direct alkylation (R-X, K₂CO₃, DMF).[2]
Decision Logic Diagram
Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the scaffold.
Application Case Study: PROTAC Linker Design
Scenario: A researcher aims to link an E3 ligase ligand (e.g., Thalidomide derivative) to a target protein ligand.[1][2]
Why use CAS 310480-85-4?
-
Length Control: The ethylenediamine spacer provides a short, defined distance (~4-6 Å).[1][2]
-
Rigidity: The sulfonamide bond restricts rotational freedom compared to a pure PEG chain, potentially reducing the entropic penalty of binding.[1][2]
-
Synthesis Workflow:
Outcome: A rigidified PROTAC molecule with high metabolic stability (sulfonamides are generally more stable than amides in plasma).[1][2]
Safety and Handling (MSDS Highlights)
-
Signal Word: Warning.
-
Hazards: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).[1][2]
-
Storage: Store at 2–8 °C (Refrigerated). Keep under inert atmosphere (Argon/Nitrogen) for long-term storage to prevent slow hydrolysis or oxidation.[1][2]
-
Handling: Use in a fume hood.[1][2] The sulfonyl chloride precursor is corrosive; the final carbamate is relatively stable but should be treated as a potential sensitizer.[1][2]
References
-
Ambeed, Inc. (2024).[1][2] Datasheet for CAS 310480-85-4. Retrieved from [1][2]
-
Bahrami, K., et al. (2009).[1][2][6] "Synthesis of Sulfonamides utilizing Sulfonyl Chlorides and Amines." Journal of Organic Chemistry, 74(24), 9287-9291. [1][2]
-
Scott, K. A., et al. (2012).[1][2] "An Alkanesulfonamide 'Safety-Catch' Linker for Solid-Phase Synthesis."[1][2][7] The Journal of Organic Chemistry, 77(16), 6948-6958. [1][2]
-
PubChem. (2024).[1][2][8][9] Compound Summary for 4-bromobenzenesulfonamide derivatives. National Library of Medicine.[1][2] Retrieved from [1][2]
-
Sigma-Aldrich. (2024).[1][2] tert-Butyl (2-(4-bromophenylsulfonamido)ethyl)carbamate Product Information. Retrieved from [1][2]
Sources
- 1. 4-bromo-N-(cyclohexylcarbamothioyl)benzenesulfonamide | C13H17BrN2O2S2 | CID 2141680 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 4-bromo-N-(ethylcarbamothioyl)benzenesulfonamide | C9H11BrN2O2S2 | CID 955782 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
- 6. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
- 7. pubs.acs.org [pubs.acs.org]
- 8. 4-bromo-N,N-bis(2-ethoxyethyl)benzenesulfonamide | C14H22BrNO4S | CID 3786768 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. 4-bromo-N,N-bis[(2R)-butan-2-yl]benzenesulfonamide | C14H22BrNO2S | CID 841781 - PubChem [pubchem.ncbi.nlm.nih.gov]
